Cas no 956-31-0 (2,2'-DIMETHYLAZOXYBENZENE)

• Product Name: 2,2'-DIMETHYLAZOXYBENZENE
• CAS No: 956-31-0
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 892727
• PubChem ID: 70390
• Update Time: 2025-04-19

2,2'-DIMETHYLAZOXYBENZENE Chemical and Physical Properties

Names and Identifiers

• 2,2'-DIMETHYLAZOXYBENZENE
• (2-methylphenyl)-(2-methylphenyl)imino-oxidoazanium
• 1-methyl-2-[(Z)-(2-methylphenyl)-NNO-azoxy]benzene
• 2,2'-Azoxytoluene
• Bis-o-methylazoxybenzene
• Diazene,bis(2-methylphenyl)-,1-oxide
• di-o-tolyl-diazene N-oxide
• Di-o-tolyl-diazen-N-oxid
• gewoehnliches o.o'-Azoxytoluol
• o,o-Azoxytoluene
• o,o'-dimethyl-azoxybenzene
• seqcis-Di-o-tolyl-diazen-N-oxid
• (Z)-1,2-dio-tolyldiazene oxide
• 956-31-0
• ROMBIGIVDIQGKC-UHFFFAOYSA-N
• Azoxytoluene
• AKOS024333724
• SCHEMBL14317078

• Inchi： 1S/C14H14N2O/c1-11-7-3-5-9-13(11)15-16(17)14-10-6-4-8-12(14)2/h3-10H,1-2H3/b16-15-
• InChI Key： ROMBIGIVDIQGKC-NXVVXOECSA-N
• SMILES： [O-]/[N+](/C1C=CC=CC=1C)=N\C1C=CC=CC=1C

Computed Properties

• Exact Mass: 226.11100
• Monoisotopic Mass: 226.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.11000
• LogP: 4.75230